1-Methoxycyclobutane-1-carbothioamide

• Molecular Formula: C6H11NOS
• Molecular Weight: 145.23 g/mol
• IUPAC Name: 1-methoxycyclobutane-1-carbothioamide
• InChI: InChI=1S/C6H11NOS/c1-8-6(5(7)9)3-2-4-6/h2-4H2,1H3,(H2,7,9)
• InChI Key: JGZVKKAAGYJEQE-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCC1)C(=S)N

Description

1-Methoxycyclobutane-1-carbothioamide is a cyclobutane-derived compound featuring a methoxy (-OCH₃) and a carbothioamide (-C(S)NH₂) group at the 1-position of the cyclobutane ring. Cyclobutane derivatives are often explored in pharmaceutical and materials science due to their strained ring systems, which can impart unique reactivity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Methoxycyclobutane-1-carbothioamide typically involves the reaction of cyclobutanone with methoxyamine to form 1-methoxycyclobutanone, which is then treated with thiourea to yield the desired product . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods: While specific industrial production methods for 1-Methoxycyclobutane-1-carbothioamide are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to improve yield and purity, as well as implementing safety measures to handle the reagents and products.

Chemical Reactions Analysis

Types of Reactions: 1-Methoxycyclobutane-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbothioamide group to an amine.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are effective.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed:

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted cyclobutane derivatives.

Scientific Research Applications

1-Methoxycyclobutane-1-carbothioamide has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein binding.

Medicine: Research into its potential therapeutic effects, such as anti-cancer or anti-inflammatory properties.

Industry: It may be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 1-Methoxycyclobutane-1-carbothioamide involves its interaction with molecular targets such as enzymes and proteins. The carbothioamide group can form covalent bonds with active sites on enzymes, inhibiting their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following comparison focuses on cyclobutane derivatives with functional groups analogous to 1-methoxycyclobutane-1-carbothioamide.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications	References
1-Methoxycyclobutane-1-carbothioamide*	C₆H₁₁NO₂S	161.22	Methoxy, carbothioamide	Hypothesized: Intermediate in drug synthesis	Inferred
Cyclobutanecarbothioamide	C₅H₉NS	115.20	Carbothioamide	Used in coordination chemistry; moderate toxicity	[7]
1-Benzylcyclobutane-1-carboxylic acid	C₁₂H₁₄O₂	190.24	Benzyl, carboxylic acid	Pharmaceutical intermediate; crystalline solid	[8]
1-Methoxy-1-acetonylcyclobutane	C₈H₁₄O₂	142.20	Methoxy, ketone	Solvent/stabilizer; low acute toxicity	[9]

Notes:

• 1-Methoxycyclobutane-1-carbothioamide: Properties inferred from analogs. The carbothioamide group may enhance metal-binding capacity compared to carboxylic acid or ketone derivatives .
• Stability : Cyclobutane rings introduce strain, but methoxy groups can improve solubility and reduce ring-opening reactivity compared to unsubstituted analogs .

Biological Activity

1-Methoxycyclobutane-1-carbothioamide is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

1-Methoxycyclobutane-1-carbothioamide is characterized by its cyclobutane ring and carbothioamide functional group. Its unique structure contributes to its interaction with biological macromolecules, particularly enzymes and proteins.

The biological activity of 1-Methoxycyclobutane-1-carbothioamide is primarily attributed to its ability to inhibit certain enzymes. Specifically, it has shown significant urease inhibitory potential, which is crucial in the context of treating conditions associated with urease activity, such as certain types of infections and cancer.

Urease Inhibition

In vitro studies have demonstrated that 1-Methoxycyclobutane-1-carbothioamide exhibits potent urease inhibition. The inhibitory activity was assessed using the indophenol method against Canavalia ensiformis (Jack bean) urease. The results indicated an impressive IC50 value, suggesting that this compound is a promising candidate for further development as a urease inhibitor.

Compound	IC50 (μM)	Comparison to Thiourea
1-Methoxycyclobutane-1-carbothioamide	1.20	17.72 times more active
Thiourea	21.40	Reference

This table highlights the superior activity of 1-Methoxycyclobutane-1-carbothioamide compared to thiourea, a known urease inhibitor.

Antiproliferative Activity

The antiproliferative effects of 1-Methoxycyclobutane-1-carbothioamide were evaluated against various human cancer cell lines using the MTT assay. The results indicated varying degrees of cytotoxicity:

Cell Line	IC50 (μM)	Activity Level
HeLa (Cervical)	<10	Potent
MCF-7 (Breast)	<10	Potent
HCT-116 (Colorectal)	15	Moderate
HepG-2 (Liver)	20	Moderate
PC-3 (Prostate)	>30	Weak

The compound demonstrated potent activity against HeLa and MCF-7 cell lines, indicating its potential as an anticancer agent.

Case Studies

Recent studies have focused on synthesizing derivatives of carbothioamides and evaluating their biological activities. For instance, research conducted by Pitucha et al. synthesized a series of thiosemicarbazide derivatives that were tested for antitubercular activity, revealing significant results that support the exploration of carbothioamide derivatives in various therapeutic contexts .